Cas no 2361636-26-0 (Tert-butyl 7-ethynyl-4-azaspiro[2.4]heptane-4-carboxylate)

• Product Name: Tert-butyl 7-ethynyl-4-azaspiro[2.4]heptane-4-carboxylate
• CAS No: 2361636-26-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4787118
• Update Time: 2023-08-17

Tert-butyl 7-ethynyl-4-azaspiro[2.4]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-ethynyl-4-azaspiro[2.4]heptane-4-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-10-6-9-14(13(10)7-8-13)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： XKWDUYFPPIDJOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#C)C21CC2)=O

Computed Properties

• Exact Mass: 221.141578849 g/mol
• Monoisotopic Mass: 221.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5
• Molecular Weight: 221.29